4-ethyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-ethyl-3-[(3-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C12H15N3OS/c1-3-15-11(13-14-12(15)17)8-16-10-6-4-5-9(2)7-10/h4-7H,3,8H2,1-2H3,(H,14,17)
• InChI Key: CGPFUNSHKFINOJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)COC2=CC=CC(=C2)C
• Molecular Formula: C12H15N3OS
• DSSTOX Substance ID: DTXSID90352449
• Molecular Weight: 249.33 g/mol
• CAS RN: 307327-55-5

Description

4-ethyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol (EMT) is a novel synthetic triazole compound with a wide range of potential applications in the fields of scientific research, medicine and industry. EMT has been studied for its potential in the areas of drug delivery, immunomodulation, cancer therapy, and other medical applications. EMT has also been investigated for its potential in industrial applications, such as as a corrosion inhibitor, as a catalyst in organic synthesis, and as a precursor for other compounds.

Scientific Research Applications

Urease Inhibition and Anti-proliferative Activity

1,2,4-Triazoles, including 4-ethyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol derivatives, have shown promising results as urease inhibitors and in anti-proliferative activities. A study by Ali et al. (2022) synthesized a series of these compounds and identified one, 3-[5-[(p-Cl-phenoxy)-methyl]-4- phenyl-4H-1,2,4-triazole-3-ylthio]-N-(3-methyl-phenyl)propanamide, as a significant urease inhibitor. These compounds also exhibited moderate to promising anti-proliferative activities, suggesting their potential in cancer research (Ali et al., 2022).

DNA Methylation Inhibition

Research by Hovsepyan et al. (2018) on new 4-substituted 4H-1,2,4-triazole-3-thiol derivatives, closely related to the specified compound, explored their potential as DNA methylation inhibitors. This study indicates the potential application of these compounds in epigenetic therapy, particularly in the treatment of cancers with altered DNA methylation patterns (Hovsepyan et al., 2018).

Antimicrobial Properties

Various studies have reported the antimicrobial properties of 1,2,4-triazole derivatives. Bayrak et al. (2009) synthesized novel 1,2,4-triazoles and evaluated their antimicrobial activities, demonstrating that these compounds can be effective against a range of pathogenic strains (Bayrak et al., 2009). Additionally, Karabasanagouda et al. (2007) synthesized triazole derivatives with thioalkyl and sulphonyl phenoxy moieties, showing promising antimicrobial activities (Karabasanagouda et al., 2007).

Corrosion Inhibition

1,2,4-Triazole-3-thiols have been investigated for their potential as corrosion inhibitors. Chauhan et al. (2019) explored 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol, which is structurally similar to the compound , as a corrosion inhibitor for copper in saline environments. This study highlights the potential use of these compounds in protecting metals against corrosion (Chauhan et al., 2019).